Cas no 135-76-2 (2-Naphthol-6-sulfonic acid sodium salt)

• Product Name: 2-Naphthol-6-sulfonic acid sodium salt
• CAS No: 135-76-2
• MF: C₁₀H₇NaO₄S
• MW: 246.214952707291
• MDL: MFCD00070488
• CID: 36355
• PubChem ID: 87573445
• Update Time: 2025-04-18

2-Naphthol-6-sulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• Sodium 6-hydroxynaphthalene-2-sulfonate
• 6-Hydroxy-2-naphthalenesulfonic acid sodium salt hydrate
• 2-Naphthol-6-sulfonic acid sodium salt
• Sodium 2-Naphthol-6-sulfonate Hydrate
• 6-Hydroxy-2-naphthalenesulfonic Acid Sodium Salt
• 2-NAPHTHOL-6-SULFONIC ACID SODIUM
• 2-Naphthol-6-sulfonic Acid Sodium Salt Hydrate
• 6-hydroxy-naphthalenesulfonic acid sodium salt
• SCHAEFFER ACID
• SCHAEFFERS SALT (SODIUM)
• Sodium 2-naphthol-6-sulfonate
• sodium 6-hydroxy-2-naphthalenesulfona
• Sodium 6-Hydroxy-2-naphthalenesulfonate Hydrate
• Sodium 6-naphthol-2-sulfonate
• Schaeffer's Acid Sodium Salt Hydrate
• 2-Naphthalenesulfonicacid, 6-hydroxy-, monosodium salt (8CI,9CI)
• 2-Naphthol-6-sodium sulfonate
• Schaeffer salt
• Schaeffer's salt
• Sodium 6-hydroxy-2-naphthalenesulfonate
• Sodium b-naphthol-6-sulfonate
• SCHAFFER'S SALT
• SCHAEFFER'S ACID
• Sodium 6-hydroxynaph
• Schaeffer's acid sodium salt
• 2-Naphthol-6-sulfonicacid sodium salt
• Sodium2-naphthol-6-sulfonate
• 2-Naphthalenesulfonic acid, 6-hydroxy-, monosodium salt
• Monosodium 6-hydroxynaphthalene-2-sulphonate
• 6-Hydroxy-2-naphthalenesulfonic acid, sodium salt
• X05MYI02LR
• 2-Naphthalenesulfonic acid, 6-hydroxy-, sodium salt
• 2-Naphthalenesulfonic acid, 6-hydroxy-, sodium salt (1:?)
• DSSTox
• CCRIS 7447
• SCHEMBL1433002
• AKOS015914242
• SODIUM .BETA.-NAPHTHOL-6-SULFONATE
• 15883-56-4
• UNII-X05MYI02LR
• 6-Hydroxy-2-naphthalenesulfonic acid,sodium salt
• NCGC00257321-01
• N0035
• A806983
• 135-76-2
• 2-Naphthalenesulfonic acid, 6-hydroxy-, sodium salt (1:1)
• CHEMBL3186457
• ZPWQALCOMQRMRK-UHFFFAOYSA-M
• sodium;6-hydroxynaphthalene-2-sulfonate
• EINECS 240-019-3
• NCGC00259088-01
• 2-NAPHTHOL-6-SULFONIC ACID SODIUM SALT [MI]
• DTXCID309166
• 2-Naphthol-6-sulfonic acid,sodium salt
• F0001-0569
• DTXSID7029166
• Q27293156
• CAS-135-76-2
• Sodium 6-hydroxynaphthalene-2-sulphonate
• Tox21_303541
• F71181
• FT-0613128
• AS-64013
• EINECS 205-218-1
• C10H7NaO4S
• Tox21_201538
• W-108258
• FT-0613127
• AKOS015856235
• Sodium6-hydroxynaphthalene-2-sulfonate
• SODIUM BETA-NAPHTHOL-6-SULFONATE
• 240-019-3
• DTXSID101093615

• MDL： MFCD00070488
• Inchi： 1S/C10H8O4S.Na/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9;/h1-6,11H,(H,12,13,14);/q;+1/p-1
• InChI Key： ZPWQALCOMQRMRK-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.99600
• Monoisotopic Mass: 245.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 85.8

Experimental Properties

• Color/Form: Bright yellow to light red powder
• Density: 1.549g/cm3
• Melting Point: >300 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 85.81000
• LogP: 2.53030

2-Naphthol-6-sulfonic acid sodium salt Security Information

• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26-S36-S36/37/39-S22

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients